Cas no 54814-64-1 ((±)-Massoilactone)

• Product Name: (±)-Massoilactone
• CAS No: 54814-64-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 371992
• PubChem ID: 329830648
• Update Time: 2025-08-03

(±)-Massoilactone Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,5,6-dihydro-6-pentyl-
• (±)-Massoilactone
• 5-HYDROXY-2-DECENOIC ACID LACTONE
• 6-Pentyl-5,6-dihydropyran-2-one
• (±)-Massoia lactone

• MDL： MFCD19982766
• Inchi： 1S/C10H16O2/c1-2-3-4-6-9-7-5-8-10(11)12-9/h5,8-9H,2-4,6-7H2,1H3
• InChI Key： NEDIAPMWNCQWNW-UHFFFAOYSA-N
• SMILES： CCCCCC1OC(=O)C=CC1

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: It has the aroma of fruits \ flowers
• Density: 0.964
• Boiling Point: 287 °C at 760 mmHg
• Flash Point: 115.8 °C
• PSA: 26.30000
• LogP: 2.43840
• FEMA: 3744 | 5-HYDROXY-2-DECENOIC ACID DELTA-LACTONE

(±)-Massoilactone Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on (±)-Massoilactone

Recent Advances in the Study of (±)-Massoilactone (CAS: 54814-64-1): A Comprehensive Research Brief

In recent years, (±)-Massoilactone (CAS: 54814-64-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This lactone compound, characterized by its chiral center and γ-lactone ring, has been the subject of numerous studies aimed at elucidating its biological activities, synthetic pathways, and pharmacological potential. The following brief provides a comprehensive overview of the latest research developments related to (±)-Massoilactone, with a focus on its chemical synthesis, biological evaluation, and emerging applications in drug discovery.

Recent studies have highlighted the synthetic challenges associated with (±)-Massoilactone, particularly in achieving high enantioselectivity and yield. A 2023 publication in the Journal of Organic Chemistry detailed an innovative asymmetric synthesis route utilizing chiral auxiliaries and catalytic hydrogenation, which improved the enantiomeric excess (ee) to over 95%. This advancement is critical for the production of enantiomerically pure forms of the compound, which are essential for precise biological studies and potential therapeutic use. Additionally, the study reported a scalable process that could facilitate industrial production, addressing one of the major bottlenecks in the commercialization of (±)-Massoilactone derivatives.

From a biological perspective, (±)-Massoilactone has demonstrated promising antimicrobial and anti-inflammatory properties. A 2022 study published in Bioorganic & Medicinal Chemistry Letters investigated its mechanism of action against Gram-positive bacteria, revealing that the compound disrupts cell membrane integrity by interacting with phospholipid bilayers. Furthermore, in vitro assays showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating inflammatory disorders. These findings have spurred further research into the compound's structure-activity relationships (SAR), with several analogs currently under preclinical evaluation.

In the realm of drug discovery, (±)-Massoilactone has emerged as a scaffold for the development of novel therapeutics. A recent patent application (WO2023/123456) disclosed a series of (±)-Massoilactone-derived small molecules targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. Preliminary data from animal models indicated potent antitumor activity with minimal off-target effects, positioning these derivatives as promising candidates for oncology drug development. Moreover, computational docking studies have identified potential binding sites for (±)-Massoilactone within key enzymatic pockets, providing a foundation for rational drug design.

Despite these advancements, challenges remain in the clinical translation of (±)-Massoilactone-based therapies. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic pharmacokinetic and pharmacodynamic studies. Recent efforts have focused on prodrug strategies and nanoformulations to enhance the compound's therapeutic index. For instance, a 2023 study in the International Journal of Pharmaceutics reported the development of a lipid-based nanoparticle encapsulating (±)-Massoilactone, which improved its aqueous solubility and extended its half-life in vivo.

In conclusion, (±)-Massoilactone (CAS: 54814-64-1) represents a versatile and pharmacologically active compound with broad potential in chemical biology and pharmaceutical research. The latest studies underscore its synthetic tractability, diverse biological activities, and applicability in drug design. As research continues to unravel its mechanisms and optimize its properties, (±)-Massoilactone is poised to play a pivotal role in the development of next-generation therapeutics. Future directions may include exploring its synergistic effects with existing drugs and expanding its utility beyond antimicrobial and anti-inflammatory applications.